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Compound of Interest

Compound Name:
Methyl 4-(1,3-oxazol-5-

yl)benzoate

Cat. No.: B178259 Get Quote

An In-depth Technical Guide to Methyl 4-(1,3-
oxazol-5-yl)benzoate
For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 4-(1,3-oxazol-5-yl)benzoate. Due to the limited availability of specific

experimental data for this compound in publicly accessible literature, this document focuses on

its fundamental molecular characteristics and provides context based on related chemical

structures. The synthesis of related oxadiazole and isoxazole analogs suggests potential

synthetic routes that could be adapted for the target molecule.

Introduction
Methyl 4-(1,3-oxazol-5-yl)benzoate is a heterocyclic compound featuring a benzoate group

substituted with an oxazole ring. Heterocyclic compounds are of significant interest in medicinal

chemistry and materials science due to their diverse biological activities and unique chemical

properties. The oxazole moiety, in particular, is a key structural component in various

pharmacologically active molecules. This guide aims to consolidate the known information

about Methyl 4-(1,3-oxazol-5-yl)benzoate and to provide a foundational understanding for

researchers interested in its synthesis and potential applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b178259?utm_src=pdf-interest
https://www.benchchem.com/product/b178259?utm_src=pdf-body
https://www.benchchem.com/product/b178259?utm_src=pdf-body
https://www.benchchem.com/product/b178259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular and Physicochemical Properties
A summary of the basic molecular properties of Methyl 4-(1,3-oxazol-5-yl)benzoate is

presented in the table below. It is important to note that experimental data for properties such

as melting point, boiling point, and solubility are not readily available in the current body of

scientific literature. The provided information is based on its chemical structure.

Property Value Source

Molecular Formula C₁₁H₉NO₃ -

Molecular Weight 203.19 g/mol -

CAS Number Not available -

Synthesis and Characterization
Detailed experimental protocols for the synthesis of Methyl 4-(1,3-oxazol-5-yl)benzoate are

not explicitly described in the reviewed literature. However, the synthesis of analogous

structures, such as 1,3,4-oxadiazoles and isoxazoles, can provide valuable insights into

potential synthetic strategies.

A plausible synthetic approach could involve the cyclization of a suitable precursor to form the

1,3-oxazole ring, followed by esterification of the carboxylic acid group.

Conceptual Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of Methyl 4-(1,3-
oxazol-5-yl)benzoate, based on general principles of heterocyclic chemistry. This is a

hypothetical pathway and would require experimental validation.
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Starting Materials

Oxazole Ring Formation Intermediate
Esterification

Final Product

4-Formylbenzoic acid

Cyclization Reaction

Amide Source (e.g., formamide)

4-(1,3-oxazol-5-yl)benzoic acid Esterification
(e.g., with Methanol/Acid catalyst) Methyl 4-(1,3-oxazol-5-yl)benzoate

Click to download full resolution via product page

Caption: Conceptual synthetic workflow for Methyl 4-(1,3-oxazol-5-yl)benzoate.

Characterization
Upon successful synthesis, the characterization of Methyl 4-(1,3-oxazol-5-yl)benzoate would

involve a suite of spectroscopic and analytical techniques to confirm its identity and purity.

Table 2: Proposed Analytical Characterization Methods
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Technique Purpose

¹H and ¹³C NMR Spectroscopy

To elucidate the chemical structure by

identifying the chemical environment of

hydrogen and carbon atoms.

Infrared (IR) Spectroscopy

To identify characteristic functional groups, such

as the ester carbonyl (C=O) and the C=N and

C-O bonds of the oxazole ring.

Mass Spectrometry (MS)

To determine the molecular weight and

fragmentation pattern, confirming the molecular

formula.

High-Performance Liquid Chromatography

(HPLC)

To assess the purity of the synthesized

compound.

Melting Point Analysis
To determine the melting point, a key physical

property for a solid compound.

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological

activity or any associated signaling pathways of Methyl 4-(1,3-oxazol-5-yl)benzoate.

However, the broader class of oxazole-containing compounds has been shown to exhibit a

wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and

anticancer activities.

Future research into Methyl 4-(1,3-oxazol-5-yl)benzoate could explore its potential as a

therapeutic agent. A general workflow for such an investigation is proposed below.
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Methyl 4-(1,3-oxazol-5-yl)benzoate

Initial Biological Screening
(e.g., cell-based assays)

Identification of Biological Activity ('Hit')

Target Identification
(e.g., affinity chromatography, proteomics)

If active

Signaling Pathway Analysis
(e.g., Western blot, reporter assays)

Lead Optimization
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Caption: General workflow for investigating the biological activity of a novel compound.

Conclusion
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Methyl 4-(1,3-oxazol-5-yl)benzoate represents an under-explored area of chemical space.

While specific experimental data is scarce, its structural motifs suggest that it could be a

valuable target for synthesis and biological evaluation. The methodologies and conceptual

frameworks presented in this guide are intended to serve as a starting point for researchers

aiming to investigate this compound further. The development of a robust synthetic route and

subsequent characterization are critical next steps to unlocking the potential of Methyl 4-(1,3-
oxazol-5-yl)benzoate in drug discovery and materials science. Further research is warranted

to fully elucidate its physical, chemical, and biological properties.

To cite this document: BenchChem. [Physical and chemical properties of "Methyl 4-(1,3-
oxazol-5-yl)benzoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178259#physical-and-chemical-properties-of-methyl-
4-1-3-oxazol-5-yl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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